Cas no 289-80-5 (Pyridazine)

Pyridazine structure
Pyridazine structure
Product Name:Pyridazine
CAS No:289-80-5
Molecular Formula:C4H4N2
Molecular Weight:80.0880
MDL:MFCD00006463
CID:36703
PubChem ID:9259

Pyridazine Properties

Names and Identifiers

    • Pyridazine
    • 1,2-Diazabenzene
    • o-diazine
    • Pyridazin
    • 1,2-DIAZINE
    • AKOS 92457
    • ORTHODIAZINE
    • OIZINE
    • EINECS 206-025-5
    • Pyridiazine
    • NSC 90792
    • 1,2-Diazin
    • PBMFSQRYOILNGV-UHFFFAOYSA-N
    • 449GLA0653
    • Pyridazine, 98+%
    • Pyridazine, 98%
    • PubChem17789
    • KSC204Q0B
    • NSC90792
    • BCP22434
    • STL373492
    • SBB059541
    • BBL027585
    • TRA0094662
    • VP30036
    • SY008960
    • UNII-449GLA0653
    • F14906
    • PYRIDAZINE [MI]
    • AM20090381
    • FT-0631900
    • EN300-85759
    • NS00041506
    • AKOS000281293
    • CS-W007494
    • PB42471
    • A819700
    • W-202210
    • P0616
    • NSC-90792
    • MFCD00006463
    • CHEMBL15719
    • 289-80-5
    • InChI=1/C4H4N2/c1-2-4-6-5-3-1/h1-4
    • DTXSID7059777
    • HY-W007494
    • CHEBI:30954
    • Q420238
    • DB-030300
    • DTXCID7037892
    • MDL: MFCD00006463
    • InChIKey: PBMFSQRYOILNGV-UHFFFAOYSA-N
    • Inchi: 1S/C4H4N2/c1-2-4-6-5-3-1/h1-4H
    • SMILES: N1=C([H])C([H])=C([H])C([H])=N1
    • BRN: 103906

Computed Properties

  • Exact Mass: 80.03740
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 80.037448
  • Heavy Atom Count: 6
  • Complexity: 30.5
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.7
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • LogP: 0.47660
  • PSA: 25.78000
  • Merck: 7969
  • Refractive Index: n20/D 1.524(lit.)
  • Water Partition Coefficient: Miscible
  • Boiling Point: 208°C
  • Melting Point: -8°C(lit.)
  • Flash Point: Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
  • FEMA: 3615
  • Color/Form: Not available
  • Solubility: Not available
  • Sensitiveness: Sensitive to heat and air
  • pka: 2.24(at 20℃)
  • Density: 1.103 g/mL at 25 °C(lit.)

Pyridazine Security Information

Pyridazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyridazine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB46958-1g
Pyridazine
289-80-5 98%
1g
$9.00 2024-04-20
Aaron
AR00368Q-1g
Pyridazine
289-80-5 98%
1g
$4.00 2025-02-11
abcr
AB148843-5 g
Pyridazine, 97%; .
289-80-5 97%
5 g
€68.20 2023-07-20
AK Scientific
V2108-1g
Pyridazine
289-80-5 98% (GC)
1g
$14 2023-09-15
Alichem
A029188846-100g
Pyridazine
289-80-5 97%
100g
$260.10 2023-09-02
Ambeed
A148352-1g
Pyridazine
289-80-5 98%
1g
$11.0 2025-02-28
Apollo Scientific
OR301308-25g
Pyridazine
289-80-5 97%
25g
£64.00 2023-08-31
City Chemical
P1777-5GM
Pyridazine
289-80-5 97%
5gm
$40.54 2023-09-19
Enamine
EN300-85759-0.05g
pyridazine
289-80-5 95%
0.05g
$19.0 2024-05-21
eNovation Chemicals LLC
D658474-25G
pyridazine
289-80-5 97%
25G
$60 2022-10-14

Pyridazine Suppliers

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:289-80-5)
MR./MRS.:LIU JING LI : 1 8 7 0 2 7 6 2 2 5 1
Phone:18702762251
Email:1438980033@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:289-80-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:289-80-5)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:289-80-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

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